2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile

• IUPAC Name: 2-(methylamino)-4-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H10F3N3/c1-19-13-12(8-18)11(5-6-20-13)9-3-2-4-10(7-9)14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key: CCUJZBPSNVFFGI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CC(=C1C#N)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H10F3N3
• Molecular Weight: 277.24 g/mol

Description

2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile, also known as MTPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTPT is a nicotinic acetylcholine receptor agonist, which means that it can activate specific receptors in the central nervous system.

Scientific Research Applications

2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. One of the main applications of this compound is in the study of nicotinic acetylcholine receptors, which are involved in various physiological processes, including learning and memory, attention, and addiction. This compound can activate specific subtypes of these receptors, allowing researchers to study their functions and potential therapeutic applications.

Mechanism of Action

2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile acts as an agonist for nicotinic acetylcholine receptors, specifically the α4β2 subtype. When this compound binds to these receptors, it activates them, leading to the release of neurotransmitters such as dopamine and acetylcholine. This activation can have various effects on the central nervous system, including increased arousal, attention, and cognitive function.
Biochemical and physiological effects:
Studies have shown that this compound can have various biochemical and physiological effects, including increased dopamine release, improved cognitive function, and enhanced attention. This compound has also been shown to have potential therapeutic applications in the treatment of disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile in lab experiments is its specificity for nicotinic acetylcholine receptors. This specificity allows researchers to study the functions of these receptors in detail and to develop potential therapeutic applications. However, the synthesis of this compound is a complex process that requires expertise in organic chemistry, and the compound can be expensive to produce. Additionally, the effects of this compound on the central nervous system can be complex and difficult to interpret, requiring careful experimental design and analysis.

Future Directions

There are many potential future directions for research on 2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile, including the development of new therapeutic applications, the study of its effects on different subtypes of nicotinic acetylcholine receptors, and the investigation of its potential use in drug discovery. Additionally, the synthesis of this compound could be optimized to make it more cost-effective and accessible for researchers. Further research is needed to fully understand the potential applications and limitations of this compound in scientific research.